Cas no 869944-96-7 (5-Ethyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-Ethyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 869944-96-7
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• MDL: MFCD03423403
• CID: 3046923
• PubChem ID: 17126595
• Update Time: 2025-05-24

5-Ethyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• 5-Ethyl-4-((tetrahydrofuran-2-yl)methyl)-4H-1,2,4-triazole-3-thiol
• ALBB-003147
• AKOS017258946
• 3-ethyl-4-(oxolan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• AKOS003401714
• BBL017754
• VS-06463
• 5-ethyl-4-[(oxolan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol
• 869944-96-7
• STK480998
• 5-ethyl-4-(oxolan-2-ylmethyl)-2H-1,2,4-triazole-3-thione
• MFCD03423403
• H22581

• MDL： MFCD03423403
• Inchi： 1S/C9H15N3OS/c1-2-8-10-11-9(14)12(8)6-7-4-3-5-13-7/h7H,2-6H2,1H3,(H,11,14)
• InChI Key： CAFYJUHLIUYUDU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC)N1CC1CCCO1

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69Ų

Additional information on 5-Ethyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

5-Ethyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

The compound with CAS No 869944-96-7, known as 5-Ethyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a triazole ring with a thiol group and a tetrahydrofuran substituent. The presence of these functional groups makes it versatile for various applications, particularly in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 5-Ethyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol in enhancing the properties of polymer-based materials. Researchers have demonstrated that this compound can act as a effective crosslinking agent, significantly improving the mechanical strength and thermal stability of polymers. This advancement is particularly promising for industries such as aerospace and automotive manufacturing, where high-performance materials are critical.

In addition to its role in materials science, this compound has shown potential in the field of drug delivery systems. The thiol group present in the molecule enables it to interact with biological systems in a controlled manner, making it an attractive candidate for targeted drug delivery applications. Recent experiments have shown that 5-Ethyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol can be used to create biocompatible nanoparticles that deliver therapeutic agents to specific tissues with high precision.

The synthesis of 5-Ethyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the triazole ring through a click chemistry approach and the subsequent introduction of the tetrahydrofuran substituent. This method ensures high yields and excellent purity of the final product, which is essential for its use in sensitive applications such as drug delivery.

One of the most exciting developments involving this compound is its application in green chemistry. Scientists have discovered that 5-Ethyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol can be used as a catalyst in various organic reactions, reducing the need for hazardous reagents and improving reaction efficiency. This not only enhances sustainability but also aligns with global efforts to promote environmentally friendly chemical processes.

The versatility of 5-Ethyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol extends to its potential use in electronic devices. Recent research has shown that this compound can be incorporated into organic semiconductors to improve their electrical properties. This breakthrough could pave the way for the development of more efficient solar cells and flexible electronics.

In conclusion, 5-Ethyl